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Introduction

4-lodo-2-methylbenzoic acid is a halogenated aromatic carboxylic acid of significant interest
to the scientific community, particularly those engaged in organic synthesis, medicinal
chemistry, and materials science. Its molecular architecture, featuring a carboxylic acid group,
a methyl group, and an iodine atom on a benzene ring, provides a versatile scaffold for the
development of complex molecules. The strategic placement of these functional groups allows
for a variety of chemical transformations, making it a valuable building block for novel
compounds.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals. It provides in-depth information on the compound's chemical
identity, physicochemical properties, synthesis, and reactivity. Furthermore, it details robust
experimental protocols and discusses its role as a synthetic intermediate, offering field-proven
insights into its practical application.

Chemical Identity and Physicochemical Properties

The fundamental characteristics of 4-lodo-2-methylbenzoic acid define its behavior in
chemical systems. Its identity is unequivocally established by its molecular formula, structure,
and unique identifiers.
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e Molecular Formula: CsH7102

¢ I[UPAC Name: 4-lodo-2-methylbenzoic acid

e CAS Number: 133232-58-3

« Canonical SMILES: CC1=C(C=CC(=C1)I)C(=0)O
e InChl Key: KISIQMPHSCFGKR-UHFFFAOY SA-N

The physical and chemical properties of a compound are critical for designing experiments,
including selecting appropriate solvents and reaction conditions. The properties of 4-lodo-2-
methylbenzoic acid are summarized below.

Property Value Source(s)
Molecular Weight 262.04 g/mol
White to Off-White
Appearance _
Solid/Powder
Melting Point 172 °C
Boiling Point (Predicted) 326.5+£30.0 °C
Density (Predicted) 1.867 + 0.06 g/cm?3
pKa (Predicted) 3.70£0.25
N Slightly soluble in Chloroform,
Solubility

DMSO, and aqueous base.

Synthesis and Mechanistic Insights

The most established and logical route for the synthesis of 4-lodo-2-methylbenzoic acid is via
a Sandmeyer-type reaction, starting from the readily available precursor, 4-amino-2-
methylbenzoic acid. This transformation is a cornerstone of aromatic chemistry, enabling the
precise replacement of an amino group with a halide.

The Sandmeyer Reaction Pathway
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The synthesis involves two primary stages:

Diazotization: The conversion of the primary aromatic amine on 4-amino-2-methylbenzoic
acid into a diazonium salt using nitrous acid (generated in situ from sodium nitrite and a

strong acid).

lodide Displacement: The subsequent replacement of the diazonium group with iodide,
typically from potassium iodide. This step, unlike classic Sandmeyer reactions for chlorides
or bromides, does not require a copper(l) catalyst.

Causality Behind Experimental Choices:

Low Temperature: The diazotization step is performed at low temperatures (0-5 °C) because
aryl diazonium salts are unstable and can decompose violently at higher temperatures,
primarily yielding phenol byproducts and releasing nitrogen gas.

Acidic Conditions: A strong acid, such as hydrochloric acid, is essential to protonate nitrous
acid and to stabilize the resulting diazonium salt.

Nucleophilic Substitution: The diazonium group (Nz%) is an excellent leaving group,
facilitating nucleophilic aromatic substitution. The introduction of potassium iodide provides
the iodide nucleophile (I7) which displaces the nitrogen gas to form the final product.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 4-lodo-2-methylbenzoic

acid.
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Caption: Potential reaction pathways for 4-lodo-2-methylbenzoic acid.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and a common derivatization
reaction. These methodologies are designed as self-validating systems, incorporating steps for
monitoring and purification.

Protocol: Synthesis of 4-lodo-2-methylbenzoic Acid

Objective: To synthesize 4-lodo-2-methylbenzoic acid from 4-amino-2-methylbenzoic acid.
Materials:

e 4-amino-2-methylbenzoic acid
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e Sodium nitrite (NaNO2)

e Concentrated Hydrochloric Acid (HCI)

o Potassium lodide (KI)

e Sodium thiosulfate (Na2S203)

e Deionized water

o Ethanol

e ICce

Procedure:

¢ Diazotization:

o In a 250 mL flask, suspend 10.0 g of 4-amino-2-methylbenzoic acid in 50 mL of water and
20 mL of concentrated HCI.

o Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

o In a separate beaker, dissolve 5.0 g of sodium nitrite in 25 mL of cold water.

o Add the sodium nitrite solution dropwise to the cooled suspension over 30 minutes,
ensuring the temperature remains below 5 °C.

o Stir the mixture for an additional 20 minutes at 0-5 °C after the addition is complete. The
formation of the diazonium salt should result in a clearer solution.

 |odide Displacement:

o In a 500 mL beaker, dissolve 12.0 g of potassium iodide in 30 mL of water.

o Slowly and carefully add the cold diazonium salt solution to the potassium iodide solution
with stirring. Vigorous evolution of nitrogen gas will occur.
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o Once the addition is complete, allow the mixture to stand at room temperature for 1 hour,
then gently warm it to 50 °C on a water bath for 30 minutes to ensure complete
decomposition of the diazonium salt.

o Workup and Purification:
o Cool the reaction mixture to room temperature.

o Add a saturated solution of sodium thiosulfate dropwise until the dark color of excess
iodine disappears.

o Collect the precipitated crude solid by vacuum filtration and wash it thoroughly with cold
water.

o Self-Validation: Monitor the purity of the crude product and the filtrate by Thin Layer
Chromatography (TLC).

o Recrystallize the crude solid from an ethanol/water mixture to yield pure 4-lodo-2-
methylbenzoic acid as a crystalline solid.

o Dry the product under vacuum, record the final mass, and calculate the yield.

Protocol: Fischer Esterification to Methyl 4-lodo-2-
methylbenzoate

Objective: To convert 4-lodo-2-methylbenzoic acid to its methyl ester.

Materials:

4-lodo-2-methylbenzoic acid

Methanol (absolute)

Concentrated Sulfuric Acid (Hz2SOa4)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution (NaHCO3)
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» Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

e Reaction Setup:

o In a 100 mL round-bottomed flask, dissolve 5.0 g of 4-lodo-2-methylbenzoic acid in 40
mL of methanol.

o Carefully add 1 mL of concentrated sulfuric acid to the solution while swirling.
o Attach a reflux condenser and heat the mixture to a gentle reflux for 3 hours.
e Monitoring and Workup:

o Self-Validation: Monitor the reaction progress by TLC, observing the disappearance of the
starting carboxylic acid spot.

o After cooling to room temperature, remove the excess methanol using a rotary evaporator.
o Dissolve the residue in 50 mL of dichloromethane and transfer to a separatory funnel.

o Wash the organic layer with 30 mL of water, followed by 30 mL of saturated sodium
bicarbonate solution (caution: CO2 evolution). Wash again with 30 mL of brine.

« |solation and Purification:
o Dry the organic layer over anhydrous magnesium sulfate.

o Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the
crude methyl ester.

o If necessary, purify the product by silica gel column chromatography.

Safety and Handling
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4-lodo-2-methylbenzoic acid should be handled with appropriate safety precautions in a well-
ventilated laboratory fume hood.

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

e Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, and a lab
coat are mandatory.

» Handling: Avoid inhalation of dust and contact with skin and eyes.

o Storage: Keep in a tightly sealed container in a cool, dry, and dark place.

Conclusion

4-lodo-2-methylbenzoic acid is a synthetically valuable compound characterized by its unique
substitution pattern. While its applications are not as widely published as its 5-iodo isomer, its
chemical reactivity makes it an important building block for discovery chemistry. The protocols
and data presented in this guide offer a robust framework for scientists to synthesize,
characterize, and utilize this compound in their research endeavors, paving the way for the
development of novel molecules and materials.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-lodo-2-methylbenzoic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175291#4-iodo-2-methylbenzoic-acid-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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